Cas no 1330755-98-0 (8-Methylpyrido2,3-dpyridazin-5-amine)

• Product Name: 8-Methylpyrido2,3-dpyridazin-5-amine
• CAS No: 1330755-98-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 5178546
• Update Time: 2025-05-28

8-Methylpyrido2,3-dpyridazin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methylpyrido[2,3-d]pyridazin-5-amine
• 8-Methyl-pyrido[2,3-d]pyridazin-5-ylamine
• 8-Methylpyrido2,3-dpyridazin-5-amine

• Inchi： 1S/C8H8N4/c1-5-7-6(3-2-4-10-7)8(9)12-11-5/h2-4H,1H3,(H2,9,12)
• InChI Key： FMCDVFBPQXGFSR-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(N)=NN=C(C)C=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7

Additional information on 8-Methylpyrido2,3-dpyridazin-5-amine

Comprehensive Overview of 8-Methylpyrido[2,3-d]pyridazin-5-amine (CAS No. 1330755-98-0): Properties, Applications, and Research Insights

8-Methylpyrido[2,3-d]pyridazin-5-amine (CAS No. 1330755-98-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This compound belongs to the pyridopyridazine family, characterized by a fused bicyclic system combining pyridine and pyridazine rings. The presence of the methyl group at the 8-position and the amine functionality at the 5-position imparts distinct chemical reactivity, making it a versatile intermediate for drug discovery and material science applications.

Recent studies highlight the growing interest in 8-Methylpyrido[2,3-d]pyridazin-5-amine as a scaffold for designing kinase inhibitors, particularly in oncology research. Kinases are enzymes critical for cellular signaling, and their dysregulation is implicated in cancers and inflammatory diseases. Researchers are exploring modifications to this core structure to enhance selectivity and potency against specific kinase targets, addressing unmet medical needs. The compound's CAS No. 1330755-98-0 is frequently cited in patent literature, underscoring its commercial potential.

From a synthetic chemistry perspective, the preparation of 8-Methylpyrido[2,3-d]pyridazin-5-amine involves multi-step protocols, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. Analytical characterization using NMR, HPLC, and mass spectrometry ensures purity and structural integrity, which are crucial for downstream applications.

Beyond pharmaceuticals, this compound has shown promise in agrochemical formulations. Its structural motifs align with bioactive molecules used in crop protection, particularly in combating resistant pests. The amine group offers a handle for derivatization, enabling the development of novel herbicides or fungicides with improved environmental profiles. Sustainability-driven research is exploring greener synthetic routes to align with green chemistry principles.

In material science, 8-Methylpyrido[2,3-d]pyridazin-5-amine serves as a building block for organic electronic materials. Its conjugated system and electron-donating methyl and amine groups contribute to tunable optoelectronic properties, relevant for OLEDs or photovoltaic devices. Computational modeling studies predict its potential in designing next-generation semiconductors, a topic trending in AI-driven materials discovery.

For researchers sourcing this compound, quality parameters such as ≥98% purity (HPLC) and proper storage conditions (e.g., desiccated, -20°C) are critical. Suppliers often provide technical data sheets detailing solubility (DMSO, ethanol) and stability under various pH conditions. Regulatory compliance, including REACH and GMP standards, is essential for industrial-scale applications.

Emerging trends also link 8-Methylpyrido[2,3-d]pyridazin-5-amine to interdisciplinary fields like chemical biology. Probe molecules derived from this core are used to study enzyme mechanisms or protein-protein interactions, leveraging techniques like click chemistry or fluorescence labeling. Such applications resonate with the rising demand for precision medicine tools.

In summary, 8-Methylpyrido[2,3-d]pyridazin-5-amine (CAS No. 1330755-98-0) exemplifies the convergence of synthetic innovation and applied science. Its adaptability across drug development, sustainable agriculture, and advanced materials positions it as a compound of enduring relevance. Ongoing research will likely uncover new dimensions of its utility, driven by collaborative efforts across academia and industry.